2-(3-Bromophenyl)-3-(2,4-dimethoxyphenyl)-1,3-thiazolidin-4-one
2-(3-Bromophenyl)-3-(2,4-dimethoxyphenyl)-1,3-thiazolidin-4-one
CK-869 is an inhibitor of human and bovine actin-related protein 2/3 (Arp2/3) complex.
Brand Name:
Vulcanchem
CAS No.:
388592-44-7
VCID:
VC0523914
InChI:
InChI=1S/C17H16BrNO3S/c1-21-13-6-7-14(15(9-13)22-2)19-16(20)10-23-17(19)11-4-3-5-12(18)8-11/h3-9,17H,10H2,1-2H3
SMILES:
COC1=CC(=C(C=C1)N2C(SCC2=O)C3=CC(=CC=C3)Br)OC
Molecular Formula:
C17H16BrNO3S
Molecular Weight:
394.3 g/mol
2-(3-Bromophenyl)-3-(2,4-dimethoxyphenyl)-1,3-thiazolidin-4-one
CAS No.: 388592-44-7
Inhibitors
VCID: VC0523914
Molecular Formula: C17H16BrNO3S
Molecular Weight: 394.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 388592-44-7 |
---|---|
Product Name | 2-(3-Bromophenyl)-3-(2,4-dimethoxyphenyl)-1,3-thiazolidin-4-one |
Molecular Formula | C17H16BrNO3S |
Molecular Weight | 394.3 g/mol |
IUPAC Name | 2-(3-bromophenyl)-3-(2,4-dimethoxyphenyl)-1,3-thiazolidin-4-one |
Standard InChI | InChI=1S/C17H16BrNO3S/c1-21-13-6-7-14(15(9-13)22-2)19-16(20)10-23-17(19)11-4-3-5-12(18)8-11/h3-9,17H,10H2,1-2H3 |
Standard InChIKey | MVWNPZYLNLATCH-UHFFFAOYSA-N |
SMILES | COC1=CC(=C(C=C1)N2C(SCC2=O)C3=CC(=CC=C3)Br)OC |
Canonical SMILES | COC1=CC(=C(C=C1)N2C(SCC2=O)C3=CC(=CC=C3)Br)OC |
Appearance | Solid powder |
Description | CK-869 is an inhibitor of human and bovine actin-related protein 2/3 (Arp2/3) complex. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | CK-869; CK 869; CK869; CK-0157869; CK 0157869; CK0157869; |
Reference | 1: Yamagishi Y, Oya K, Matsuura A, Abe H. Use of CK-548 and CK-869 as Arp2/3 complex inhibitors directly suppresses microtubule assembly both in vitro and in vivo. Biochem Biophys Res Commun. 2018 Feb 12;496(3):834-839. doi: 10.1016/j.bbrc.2018.01.143. Epub 2018 Feb 1. PubMed PMID: 29395083. 2: Beckham Y, Vasquez RJ, Stricker J, Sayegh K, Campillo C, Gardel ML. Arp2/3 inhibition induces amoeboid-like protrusions in MCF10A epithelial cells by reduced cytoskeletal-membrane coupling and focal adhesion assembly. PLoS One. 2014 Jun 26;9(6):e100943. doi: 10.1371/journal.pone.0100943. eCollection 2014. PubMed PMID: 24967897; PubMed Central PMCID: PMC4072770. 3: Ilatovskaya DV, Chubinskiy-Nadezhdin V, Pavlov TS, Shuyskiy LS, Tomilin V, Palygin O, Staruschenko A, Negulyaev YA. Arp2/3 complex inhibitors adversely affect actin cytoskeleton remodeling in the cultured murine kidney collecting duct M-1 cells. Cell Tissue Res. 2013 Dec;354(3):783-92. doi: 10.1007/s00441-013-1710-y. Epub 2013 Sep 15. PubMed PMID: 24036843; PubMed Central PMCID: PMC3850072. 4: Hetrick B, Han MS, Helgeson LA, Nolen BJ. Small molecules CK-666 and CK-869 inhibit actin-related protein 2/3 complex by blocking an activating conformational change. Chem Biol. 2013 May 23;20(5):701-12. doi: 10.1016/j.chembiol.2013.03.019. Epub 2013 Apr 25. PubMed PMID: 23623350; PubMed Central PMCID: PMC3684959. |
PubChem Compound | 3574452 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume